Cas no 30129-53-4 (4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 30129-53-4
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD10697160
• CID: 1028202
• Update Time: 2025-08-05

4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine
• 4-chloro-6-methylpyrazolo<3,4-d>pyrimidine
• QC-4047
• 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-6-methyl-
• OWBUPPWTPDJDHZ-UHFFFAOYSA-N
• AB59145
• SY043077
• AB0006077
• ST24029037
• Y8605
• H112428

• MDL： MFCD10697160
• Inchi： 1S/C6H5ClN4/c1-3-9-5(7)4-2-8-11-6(4)10-3/h2H,1H3,(H,8,9,10,11)
• InChI Key： OWBUPPWTPDJDHZ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NNC2=NC(C)=N1

Computed Properties

• Exact Mass: 168.02000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Topological Polar Surface Area: 54.5

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.69
• Boiling Point: 233 ºC
• Flash Point: 95 ºC
• PSA: 54.46000
• LogP: 1.31470

4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine

Research Update on 4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine (CAS: 30129-53-4) in Chemical Biology and Pharmaceutical Applications

4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine (CAS: 30129-53-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This pyrazolopyrimidine derivative serves as a key scaffold for the development of kinase inhibitors, particularly targeting protein kinases involved in cancer and inflammatory diseases. Recent studies have further elucidated its pharmacological potential and synthetic utility, positioning it as a promising candidate for therapeutic intervention.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of Janus kinase 2 (JAK2), with IC50 values in the nanomolar range. The research team utilized structure-activity relationship (SAR) analysis to optimize the 4-chloro-6-methyl substitution pattern, achieving improved target specificity while maintaining favorable pharmacokinetic properties. This work highlights the compound's potential as a lead structure for developing novel JAK-STAT pathway modulators.

In the field of anticancer drug development, several research groups have reported derivatives of 4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine that exhibit potent activity against various cancer cell lines. A notable 2024 publication in European Journal of Medicinal Chemistry described novel analogs that showed dual inhibition of CDK4/6 and PI3Kα, with particular efficacy in hormone receptor-positive breast cancer models. The lead compound from this series demonstrated significant tumor growth inhibition in xenograft models with acceptable toxicity profiles.

The synthetic accessibility of 4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine has also been improved through recent methodological advances. A 2023 paper in Organic Process Research & Development reported a scalable, high-yield synthesis route that reduces production costs while maintaining excellent purity (>99.5%). This development is particularly important for facilitating larger-scale preclinical studies and eventual clinical translation of derivatives based on this core structure.

Emerging applications in neurodegenerative diseases have expanded the therapeutic potential of this compound class. Research published in ACS Chemical Neuroscience (2024) identified 4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine derivatives as modulators of tau protein aggregation, showing promise for Alzheimer's disease intervention. The compounds demonstrated blood-brain barrier permeability in rodent models and reduced neurofibrillary tangle formation in cellular assays.

From a drug metabolism perspective, recent pharmacokinetic studies have provided valuable insights into the ADME (absorption, distribution, metabolism, and excretion) properties of this scaffold. A comprehensive 2024 investigation published in Drug Metabolism and Disposition characterized the major metabolic pathways, identifying specific cytochrome P450 isoforms responsible for its biotransformation. These findings are crucial for guiding future structural modifications to improve metabolic stability.

The growing body of research on 4-Chloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine underscores its importance as a privileged structure in medicinal chemistry. With multiple derivatives currently in various stages of preclinical development across different therapeutic areas, this scaffold continues to offer exciting opportunities for drug discovery. Future research directions likely include further optimization of selectivity profiles, exploration of combination therapies, and investigation of novel biological targets for this versatile chemical entity.